Cas no 832688-51-4 (2,4-Hexanedione, 5-methoxy-5-phenyl-, (5R)-)

• Product Name: 2,4-Hexanedione, 5-methoxy-5-phenyl-, (5R)-
• CAS No: 832688-51-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 675551
• PubChem ID: 12184571
• Update Time: 2025-04-19

2,4-Hexanedione, 5-methoxy-5-phenyl-, (5R)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexanedione, 5-methoxy-5-phenyl-, (5R)-
• (5R)-5-methoxy-5-phenylhexane-2,4-dione
• DTXSID00479570
• 832688-51-4

• Inchi： 1S/C13H16O3/c1-10(14)9-12(15)13(2,16-3)11-7-5-4-6-8-11/h4-8H,9H2,1-3H3/t13-/m1/s1
• InChI Key： SZQCEJPBOQESCL-CYBMUJFWSA-N
• SMILES： O(C)[C@@](C)(C(CC(C)=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų